![molecular formula C6H11ClN2 B2485577 (1S,3R)-3-aminocyclopentane-1-carbonitrile hydrochloride CAS No. 2216759-16-7](/img/structure/B2485577.png)
(1S,3R)-3-aminocyclopentane-1-carbonitrile hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1S,3R)-3-aminocyclopentane-1-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C6H11ClN2 and its molecular weight is 146.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticonvulsant Activity
A study by Arustamyan et al. (2019) explores the synthesis of new amino amides and amino esters based on cyclopentane-1-carbonitrile, which were tested for anticonvulsant activity. This research highlights the potential of (1S,3R)-3-aminocyclopentane-1-carbonitrile hydrochloride in developing anticonvulsant drugs (Arustamyan et al., 2019).
Metabotropic Excitatory Amino Acid Receptors
Schoepp et al. (1991) characterized (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic acid for its potency, efficacy, and selectivity at metabotropic excitatory amino acid receptors. This compound showed high potency in stimulating phosphoinositide hydrolysis in rat hippocampus, indicating its significant role in neuropharmacology (Schoepp et al., 1991).
Serotonin Reuptake Inhibitor Synthesis
Anthes et al. (2008) described an improved synthesis of a selective serotonin reuptake inhibitor (SSRI) using a compound structurally related to this compound. This indicates its relevance in the synthesis of antidepressant medications (Anthes et al., 2008).
Stereochemistry in Drug Development
Research by Ma et al. (1997) focused on the stereospecific synthesis of (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic acid, a selective agonist of metabotropic glutamate receptors. Their work underscores the importance of stereochemistry in the development of neuroactive drugs (Ma, Ma, & Dai, 1997).
Neuropharmacological Studies
Opitz and Reymann (1993) investigated the influence of (1S, 3R)-ACPD on recovery from in vitro hypoxia in hippocampal slices, demonstrating its potential neuroprotective properties (Opitz & Reymann, 1993).
Properties
IUPAC Name |
(1S,3R)-3-aminocyclopentane-1-carbonitrile;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2.ClH/c7-4-5-1-2-6(8)3-5;/h5-6H,1-3,8H2;1H/t5-,6+;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NINFAKOWFDWPFT-RIHPBJNCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1C#N)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C[C@H]1C#N)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2216759-16-7 |
Source
|
Record name | rac-(1R,3S)-3-aminocyclopentane-1-carbonitrile hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.